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Compound of Interest

Compound Name: Terrestrosin K

Cat. No.: B2746567

CAS Number: 193605-07-1
Chemical Formula: Cs1Hg2024

Molecular Weight: 1079.2 g/mol [1]

Introduction

Terrestrosin K is a steroidal saponin isolated from the fruit of Tribulus terrestris L., a plant with
a long history of use in traditional medicine.[2][3] This technical guide provides a
comprehensive overview of the available scientific information on Terrestrosin K, focusing on
its chemical properties, potential biological activities, and the experimental methodologies
relevant to its study. This document is intended for researchers, scientists, and professionals in
the field of drug development and natural product chemistry. While specific data on
Terrestrosin K is limited, this guide draws upon existing knowledge of related compounds and
extracts from Tribulus terrestris to provide a foundational understanding.

Physicochemical Properties

A summary of the known physicochemical properties of Terrestrosin K is presented in the
table below.
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Property Value Reference
CAS Number 193605-07-1

Molecular Formula Cs1Hs2024 [1]
Molecular Weight 1079.2 g/mol [1]
Appearance Powder

Purity >98% (Commercially available)

Solubility Soluble in DMSO

Biological Activities and Potential Therapeutic
Applications

While research specifically targeting Terrestrosin K is not extensive, studies on extracts of
Tribulus terrestris and related saponins suggest several potential therapeutic applications. It is
important to note that the activities described below are largely attributed to the plant extract or
other saponin constituents and require specific investigation for Terrestrosin K.

Anticancer Activity

Extracts of Tribulus terrestris have demonstrated cytotoxic effects against various cancer cell
lines.[4] The proposed mechanism of action for saponins from this plant involves the induction
of apoptosis through both intrinsic and extrinsic pathways.[2][4] This includes the modulation of
key apoptosis-regulating proteins such as Bax and Bcl-2, and the activation of caspases.[4]

Table of Cytotoxic Activities of Tribulus terrestris Extracts and Related Saponins
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Compound/Extract  Cell Line ICso0 Value Reference

Tribulus terrestris MCF-7 (Breast

) 218.19 pg/mL
Methanolic Extract Cancer)

Tribulus terrestris
) A549 (Lung Cancer) 179.62 pug/mL
Methanolic Extract

) PC-3 (Prostate N
Terrestrosin D Not specified [5]
Cancer)

Terrestrosin K Data not available Data not available

Cardiovascular and Cerebrovascular Protection

Terrestrosin K has been noted for its potential in treating cardiovascular and cerebrovascular
diseases.[6] The cardioprotective effects of Tribulus terrestris extracts are thought to be linked
to their antioxidant properties and their ability to mitigate ischemia-reperfusion injury.[7][8] The
underlying mechanisms may involve the activation of signaling pathways such as the
AMPK/SIRT1/PGC-1a pathway, which is crucial for mitochondrial function.[7][8][9]

Anti-inflammatory Activity

Extracts from Tribulus terrestris have shown anti-inflammatory properties.[10] A proposed
mechanism for this activity is the inhibition of the NF-kB signaling pathway, a key regulator of
inflammation.[11] Compounds isolated from the plant have been shown to suppress the
production of inflammatory mediators like nitric oxide (NO) in lipopolysaccharide (LPS)-
stimulated macrophages.[10]

Experimental Protocols

Detailed experimental protocols specifically for Terrestrosin K are not readily available in the
scientific literature. However, based on standard methodologies for the study of saponins, the
following protocols can be adapted.

Isolation and Purification of Terrestrosin K from Tribulus
terrestris
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The isolation of steroidal saponins from Tribulus terrestris typically involves solvent extraction
followed by various chromatographic techniques.

Experimental Workflow for Saponin Isolation
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Caption: A general workflow for the isolation of Terrestrosin K.
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» Extraction: The dried and powdered fruits of Tribulus terrestris are extracted with a solvent
such as 80% ethanol at room temperature.[12]

o Concentration: The resulting extract is concentrated under reduced pressure to yield a crude
extract.

» Partitioning: The crude extract is suspended in water and partitioned with n-butanol. The n-
butanol fraction, which contains the saponins, is collected.

e Column Chromatography: The n-butanol fraction is subjected to column chromatography on
a silica gel column.

e Elution: The column is eluted with a solvent gradient, typically chloroform-methanol, to
separate different fractions.

e Preparative HPLC: Fractions containing Terrestrosin K are further purified using preparative
high-performance liquid chromatography (HPLC) to yield the pure compound.

In Vitro Cytotoxicity Assay (MTT Assay)

The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric
assay for assessing cell metabolic activity and is commonly used to determine the cytotoxic
potential of a compound.

Experimental Workflow for MTT Assay
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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